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Compound of Interest

Compound Name: 2,3-Dibromothiophene

Cat. No.: B118489 Get Quote

An In-depth Technical Guide to 2,3-Dibromothiophene (CAS: 3140-93-0)

Introduction
2,3-Dibromothiophene, with the CAS registry number 3140-93-0, is a halogenated aromatic

heterocyclic organic compound.[1] It presents as a colorless to pale yellow liquid with a

characteristic sulfurous odor.[1] The core of its structure is a five-membered thiophene ring,

substituted with bromine atoms at the 2 and 3 positions. This specific substitution pattern

significantly influences its electronic properties and reactivity, making it a valuable and versatile

intermediate in organic synthesis.[1] Due to its chemical characteristics, 2,3-
dibromothiophene is sparingly soluble in water.[1] It serves as a crucial building block in the

development of more complex molecules, particularly in the pharmaceutical, agrochemical, and

materials science sectors.[1]

Physicochemical Properties
The physical and chemical properties of 2,3-Dibromothiophene are summarized in the table

below. These properties are essential for its handling, storage, and application in various

chemical reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b118489?utm_src=pdf-interest
https://www.benchchem.com/product/b118489?utm_src=pdf-body
https://www.benchchem.com/product/b118489?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-3-dibromothiophene-dic11411.html
https://www.guidechem.com/encyclopedia/2-3-dibromothiophene-dic11411.html
https://www.guidechem.com/encyclopedia/2-3-dibromothiophene-dic11411.html
https://www.benchchem.com/product/b118489?utm_src=pdf-body
https://www.benchchem.com/product/b118489?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-3-dibromothiophene-dic11411.html
https://www.guidechem.com/encyclopedia/2-3-dibromothiophene-dic11411.html
https://www.benchchem.com/product/b118489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C4H2Br2S [2][3][4][5][6]

Molecular Weight 241.93 g/mol [2][3][4]

Appearance Colorless to light yellow liquid [1]

Melting Point -17.5 °C [3]

Boiling Point 218-219 °C (lit.) [3][7]

Density 2.137 g/mL at 25 °C (lit.) [7]

Refractive Index (n20/D) 1.632 (lit.) [7]

Water Solubility
Sparingly soluble[1] (log10WS:

-3.55)
[2]

Octanol/Water Partition

Coefficient (logPoct/wat)
3.273 [2]

Spectral Data
Spectral data is critical for the identification and characterization of 2,3-Dibromothiophene.

Spectral Data Type Key Features Source

¹H NMR (400.13 MHz, CDCl₃) δ 7.24 (d, 1H), 6.90 (d, 1H) [1]

Mass Spectrum (Electron

Ionization)

Available through NIST and

other databases
[1][4][6][8]

IR Spectra
Available through PubChem

and other databases
[4]

Raman Spectra Available through PubChem [4]

Synthesis and Experimental Protocols
A common and efficient method for the synthesis of 2,3-Dibromothiophene is through the

bromination of 3-bromothiophene.
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Experimental Protocol: Synthesis of 2,3-
Dibromothiophene from 3-Bromothiophene
This protocol describes the synthesis of 2,3-dibromothiophene via the bromination of 3-

bromothiophene using N-bromosuccinimide (NBS) as the brominating agent and perchloric

acid as a catalyst.[5]

Materials:

3-bromothiophene (16.3 g, 100 mmol)

N-bromosuccinimide (NBS) (17.8 g, 100 mmol)

Hexane (50 mL)

Perchloric acid (70% aqueous solution, 0.7 mL, 5 mol%)

Potassium carbonate (200 mg)

Procedure:

To a suspension of N-bromosuccinimide (17.8 g) in hexane (50 mL), add 3-bromothiophene

(16.3 g).[5]

Carefully add perchloric acid (0.7 mL) to the reaction mixture.[5]

Stir the reaction mixture at room temperature for 24 hours.[5]

After 24 hours, add potassium carbonate (200 mg) to neutralize the mixture.[5]

Filter the reaction mixture and wash the collected solid with hexane.[5]

Combine the organic phases and concentrate them under reduced pressure.

Purify the resulting residue by vacuum distillation to yield 2,3-Dibromothiophene.[5] The

reported yield for this method is 89%.[1][5]
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Synthesis Workflow of 2,3-Dibromothiophene

Starting Materials:
- 3-Bromothiophene

- N-Bromosuccinimide (NBS)
- Hexane

- Perchloric Acid (Catalyst)

Reaction Step:
Stir at room temperature

for 24 hours.

Combine Neutralization:
Add Potassium Carbonate (K2CO3).

After 24h
Workup:

1. Filtration
2. Wash solid with Hexane

3. Concentrate organic phases.

Proceed to Purification:
Vacuum Distillation.

Crude product
Final Product:

2,3-Dibromothiophene
(Yield: 89%)

Purified

Click to download full resolution via product page

Caption: Synthesis workflow for 2,3-Dibromothiophene.

Applications
2,3-Dibromothiophene is a versatile building block in several areas of chemical research and

development:

Pharmaceutical Synthesis: It serves as a precursor for the synthesis of more complex

molecules with potential biological activity.

Agrochemicals: It is used in the development of new pesticides, where it can function as a

fumigant and insecticide by disrupting the physiological processes of pests.[1]

Organic Electronics: This compound is a precursor in the synthesis of conjugated polymers.

The electron-withdrawing nature of the bromine atoms enhances the semiconducting

properties of these materials, making them suitable for applications in organic electronics.[1]

Cross-Coupling Reactions: It is frequently utilized in cross-coupling reactions such as Suzuki

and Stille couplings to form new carbon-carbon bonds, enabling the construction of elaborate
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molecular architectures.[1]

Safety and Handling
2,3-Dibromothiophene is a hazardous chemical and requires careful handling in a laboratory

setting.[9] The key safety information is summarized below.

Hazard Class GHS Classification Precautionary Statements

Flammability
Flammable liquid and vapour

(Category 3)[4][9][10][11]

H226: Flammable liquid and

vapour.[4][10][11] P210: Keep

away from heat, hot surfaces,

sparks, open flames and other

ignition sources. No smoking.

[9][10]

Acute Toxicity
Toxic if swallowed (Category 3,

Oral)[4][9][10][11]

H301: Toxic if swallowed.[4]

[10][11] P301+P310: IF

SWALLOWED: Immediately

call a POISON

CENTER/doctor.[10][11]

Eye Irritation
Causes serious eye irritation

(Category 2)[4][9][10][11]

H319: Causes serious eye

irritation.[4][10][11]

P337+P313: If eye irritation

persists: Get medical

advice/attention.[10]

Skin Irritation
Causes skin irritation

(Category 2)[4][9]
H315: Causes skin irritation.[4]

Respiratory Irritation
May cause respiratory

irritation[1][9]

Handling Recommendations:

Handle in a well-ventilated area, preferably in a fume hood.
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Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.[11]

Store in a cool, dry, and well-ventilated place away from heat and ignition sources.[1][10]

Keep the container tightly closed.[9]

In case of fire, use sand, carbon dioxide, or a powder extinguisher.[10]

Dispose of contents and container in accordance with local, regional, and national

regulations.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b118489#2-3-dibromothiophene-cas-number-3140-93-
0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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